Cas no 1824533-39-2 (hydrochloride)

• Product Name: hydrochloride
• CAS No: 1824533-39-2
• MF: C₇H₁₂ClF₂NO₂
• MW: 215.62548828125
• MDL: MFCD24527819
• CID: 5240548
• PubChem ID: 122200614
• Update Time: 2026-03-08

hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)pyrrolidine-3-carboxylate
• hydrochloride

• MDL： MFCD24527819
• Inchi： 1S/C7H11F2NO2.ClH/c1-12-7(11)5-3-10-2-4(5)6(8)9;/h4-6,10H,2-3H2,1H3;1H
• InChI Key： XWEWMAQPEUSWGY-UHFFFAOYSA-N
• SMILES： C(C1CNCC1C(F)F)(=O)OC.Cl

Additional information on hydrochloride

Comprehensive Overview of CAS No 1824533-39-2 and Its Hydrochloride Derivative: Applications and Innovations

The chemical compound identified by CAS No 1824533-39-2 and its hydrochloride form have garnered significant attention in pharmaceutical and biochemical research due to their unique properties and potential therapeutic applications. This article delves into the molecular characteristics, synthesis pathways, and cutting-edge uses of this compound, while addressing common queries and trends in scientific literature and AI-driven research platforms.

One of the most searched questions regarding CAS No 1824533-39-2 revolves around its structural stability and solubility profiles. Researchers often explore how the hydrochloride salt enhances bioavailability, a critical factor in drug formulation. Recent studies highlight its role in optimizing pH-dependent release mechanisms, aligning with the growing demand for precision medicine. The compound’s compatibility with green chemistry principles also makes it a topic of interest in sustainable pharmaceutical development.

In the context of AI-assisted drug discovery, CAS No 1824533-39-2 has been flagged for its potential in targeting enzyme inhibition pathways. Computational models predict its efficacy in modulating specific protein interactions, a hotspot in oncology research. The hydrochloride variant, in particular, is noted for improved crystallinity, facilitating easier characterization via X-ray diffraction—a frequent search term among crystallographers.

Another trending discussion involves the compound’s application in neurodegenerative disease studies. With rising global interest in Alzheimer’s and Parkinson’s research, the ability of CAS No 1824533-39-2 to cross the blood-brain barrier has been a focal point. Its hydrochloride form’s enhanced solubility in aqueous media further supports its utility in central nervous system (CNS) drug delivery systems.

From an industrial perspective, scalability of synthesis remains a key challenge. Searches for cost-effective synthetic routes and patent landscapes related to this compound have surged, reflecting its commercial viability. Regulatory compliance, especially concerning Good Manufacturing Practices (GMP), is another frequently queried aspect, underscoring the need for standardized production protocols.

In summary, CAS No 1824533-39-2 and its hydrochloride derivative represent a nexus of innovation across multiple disciplines. Their integration into high-throughput screening platforms and alignment with personalized medicine trends position them as pivotal tools in modern science. Future research directions, such as nanocarrier integration and biodegradability studies, are likely to dominate scholarly discourse, making this compound a lasting subject of exploration.